2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of imidazole, a heterocyclic organic compound. Imidazole derivatives have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of such compounds typically involves the reaction of appropriate precursors under specific conditions. The exact method would depend on the specific structure of the compound .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The compound’s structure can give insights into its properties and potential reactivity .Chemical Reactions Analysis
This would involve studying how the compound reacts with other substances. This can provide information about its potential uses, stability, and safety .Physical and Chemical Properties Analysis
This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability. These properties can affect how the compound can be stored and used .Scientific Research Applications
Antibacterial Activity
- Derivatives of acetamide, including compounds structurally related to "2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)-N-propylacetamide", have been synthesized and found to possess significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Antimicrobial Activity
- Compounds containing the imidazole ring structure, akin to the compound , displayed good antimicrobial activity, with some showing high activity towards specific microbial strains (Fahim & Ismael, 2019).
Anticancer Activity
- Derivatives of 1H-imidazol-2-ylthio acetamide exhibited potential anticancer activity against various human tumor cell lines. Certain compounds specifically showed high activity against melanoma-type cell lines (Duran & Demirayak, 2012).
Pharmacological Properties
- Other compounds structurally similar to "2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)-N-propylacetamide" have been evaluated for their potential as antimicrobial and antioxidant agents, demonstrating the broad applicability of this class of compounds in drug development (Naraboli & Biradar, 2017).
Molecular Docking Studies
- Molecular docking studies of similar compounds have been conducted to ascertain their binding conformations and potential as drug candidates, particularly in the context of antimicrobial activity (Punia et al., 2021).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c1-2-13-21-17(24)14-27-19-20(28(25,26)16-11-7-4-8-12-16)23-18(22-19)15-9-5-3-6-10-15/h3-12H,2,13-14H2,1H3,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKLKOPUZCBNQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=C(NC(=N1)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.